Cas no 1448858-52-3 (1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone)

1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone structure
1448858-52-3 structure
Product Name:1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone
CAS No:1448858-52-3
MF:C9H5F6NO2
MW:273.131923437119
CID:2621141
Update Time:2023-08-07

1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 2'-Amino-2,2,2-trifluoro-4'-(trifluoromethoxy)acetophenone
    • PC10725
    • 1-[2-Amino-4-(trifluoromethoxy)phenyl]-2,2,2-trifluoroethanone
    • Inchi: 1S/C9H5F6NO2/c10-8(11,12)7(17)5-2-1-4(3-6(5)16)18-9(13,14)15/h1-3H,16H2
    • InChI Key: LUOYBYMEVOFKFO-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1N)OC(F)(F)F)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 313
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.3
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